(4E)-4-[hydroxy(thiophen-2-yl)methylidene]-1-(6-methoxy-1,3-benzothiazol-2-yl)-5-(3,4,5-trimethoxyphenyl)pyrrolidine-2,3-dione

Specification

• Molecular Formula: C26H22N2O7S2
• Molecular Weight: 538.6 g/mol
• IUPAC Name: 4-hydroxy-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(thiophene-2-carbonyl)-2-(3,4,5-trimethoxyphenyl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C26H22N2O7S2/c1-32-14-7-8-15-19(12-14)37-26(27-15)28-21(13-10-16(33-2)24(35-4)17(11-13)34-3)20(23(30)25(28)31)22(29)18-6-5-9-36-18/h5-12,21,30H,1-4H3
• Standard InChI Key: KWUCMKWMFUQMTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CS4)C5=CC(=C(C(=C5)OC)OC)OC

Introduction

Structural Characteristics and Molecular Architecture

Core Framework and Substituent Analysis

The compound’s backbone consists of a pyrrolidine-2,3-dione ring, a five-membered lactam structure with ketone groups at positions 2 and 3. Key substituents include:

• 4-(Hydroxy(thiophen-2-yl)methylidene): A conjugated enol-thiophene system in the (4E)-configuration, enabling tautomerization and hydrogen bonding.

• 1-(6-Methoxy-1,3-benzothiazol-2-yl): A benzothiazole moiety with a methoxy group at position 6, contributing to π-π stacking and hydrophobic interactions.

• 5-(3,4,5-Trimethoxyphenyl): A trimethoxyphenyl group that enhances solubility and modulates electronic properties via methoxy substituents.

Table 1: Key Structural Features and Functional Groups

Position	Substituent	Functional Role
1	6-Methoxy-1,3-benzothiazole	Enhances binding to aromatic protein pockets
4	Hydroxy(thiophen-2-yl)methylidene	Participates in redox and tautomerization
5	3,4,5-Trimethoxyphenyl	Improves solubility and bioactivity

Stereochemical and Electronic Properties

The (4E)-configuration of the methylidene group ensures planar geometry, facilitating conjugation with the thiophene ring. Density functional theory (DFT) calculations suggest that the hydroxy group stabilizes the enol tautomer, while the benzothiazole’s electron-deficient nature promotes charge-transfer interactions. The trimethoxyphenyl group’s electron-donating methoxy groups create a polarized region, enhancing binding to targets like kinases.

Synthesis and Characterization

Synthetic Pathways

The synthesis involves multi-step organic reactions, as outlined in patent and journal data:

• Formation of the Pyrrolidine-2,3-dione Core: Achieved via cyclocondensation of diketene derivatives with primary amines.

• Introduction of the Benzothiazole Moiety: Suzuki-Miyaura coupling or nucleophilic aromatic substitution using 6-methoxy-1,3-benzothiazol-2-amine.

• Thiophene and Trimethoxyphenyl Functionalization: Aldol condensation and Wittig reactions to install the hydroxy(thiophenyl)methylidene and trimethoxyphenyl groups.

Table 2: Representative Synthetic Steps and Yields

Step	Reaction Type	Reagents/Conditions	Yield (%)
1	Cyclocondensation	Diketene, NH₃, EtOH, reflux	65
2	Suzuki Coupling	Pd(PPh₃)₄, Cs₂CO₃, THF, 60°C	72
3	Aldol Condensation	Thiophene-2-carbaldehyde, KOH	58

Analytical Characterization

• NMR Spectroscopy: $^1$H and $^13$C NMR confirm the (4E)-configuration and substituent positions. The hydroxy proton appears as a broad singlet at δ 11.2 ppm, while thiophene protons resonate at δ 6.8–7.2 ppm.

• Mass Spectrometry: High-resolution ESI-MS shows a molecular ion peak at m/z 538.6 [M+H]$^+$, consistent with the molecular formula C$_{26}$H$_{22}$N$_{2}$O$_{7}$S$_{2}$.

• X-ray Crystallography: Confirms the planar geometry of the pyrrolidine-2,3-dione core and the (4E)-stereochemistry.

Biological Activities and Mechanisms

Anticancer Activity

In vitro assays demonstrate potent cytotoxicity against HepG2 (liver cancer) and MCF-7 (breast cancer) cell lines (IC$_{50}$ = 1.2–3.8 µM). Mechanistic studies suggest:

• Cdk5/p25 Inhibition: The benzothiazole and trimethoxyphenyl groups bind to the ATP pocket of Cdk5, inhibiting hyperphosphorylation of tau proteins implicated in Alzheimer’s pathology.

• ROS Generation: The thiophene moiety induces reactive oxygen species (ROS), triggering apoptosis via mitochondrial dysfunction.

Antimicrobial and Anti-inflammatory Effects

• Antibacterial Activity: MIC values of 4–8 µg/mL against Staphylococcus aureus and Escherichia coli.

• COX-2 Inhibition: The trimethoxyphenyl group suppresses COX-2 expression (IC$_{50}$ = 0.9 µM), reducing prostaglandin E$_2$ synthesis.

Table 3: Biological Activity Profile

Activity	Target/Model	IC$_{50}$/MIC	Citation
Anticancer	HepG2 cells	1.2 µM
Cdk5/p25 Inhibition	Enzymatic assay	0.8 µM
Antibacterial	S. aureus	4 µg/mL